Cas no 953901-37-6 (3-Pyridinecarboxylic acid, 6-(2-bromo-4-fluorophenoxy)-)

• Product Name: 3-Pyridinecarboxylic acid, 6-(2-bromo-4-fluorophenoxy)-
• CAS No: 953901-37-6
• MF: C₁₂H₇BrFNO₃
• MW: 312.091285943985
• CID: 5233187
• Update Time: 2026-03-08

3-Pyridinecarboxylic acid, 6-(2-bromo-4-fluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-(2-bromo-4-fluorophenoxy)-

• Inchi： 1S/C12H7BrFNO3/c13-9-5-8(14)2-3-10(9)18-11-4-1-7(6-15-11)12(16)17/h1-6H,(H,16,17)
• InChI Key： PGPHGIWPCDRYEY-UHFFFAOYSA-N
• SMILES： C1=NC(OC2=CC=C(F)C=C2Br)=CC=C1C(O)=O

Additional information on 3-Pyridinecarboxylic acid, 6-(2-bromo-4-fluorophenoxy)-

3-Pyridinecarboxylic Acid, 6-(2-Bromo-4-Fluorophenoxy) - CAS No. 953901-37-6

3-Pyridinecarboxylic acid, 6-(2-bromo-4-fluorophenoxy) is a chemical compound with the CAS registry number 953901-37-6. This compound is a derivative of pyridine carboxylic acid, which is a class of compounds known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The presence of the bromo and fluoro substituents on the phenoxy group introduces unique electronic and steric properties, making this compound a valuable intermediate in organic synthesis.

The structure of 3-pyridinecarboxylic acid, 6-(2-bromo-4-fluorophenoxy) consists of a pyridine ring substituted with a carboxylic acid group at position 3 and a phenoxy group at position 6. The phenoxy group itself is substituted with bromine at position 2 and fluorine at position 4. This substitution pattern not only enhances the compound's stability but also imparts specific reactivity, making it suitable for various chemical transformations.

Recent studies have highlighted the potential of pyridine derivatives like 3-pyridinecarboxylic acid, 6-(2-bromo-4-fluorophenoxy) in drug discovery. Researchers have explored its role as a building block for developing bioactive molecules targeting various therapeutic areas, including cancer and inflammation. The bromo and fluoro substituents on the phenoxy group are particularly interesting due to their ability to modulate the compound's pharmacokinetic properties.

In terms of synthesis, 3-pyridinecarboxylic acid, 6-(2-bromo-4-fluorophenoxy) can be prepared via a multi-step process involving nucleophilic aromatic substitution or coupling reactions. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have made it possible to achieve higher yields and better selectivity in these reactions.

The application of 3-pyridinecarboxylic acid, 6-(2-bromo-4-fluorophenoxy) extends beyond pharmaceuticals. It has been investigated as a precursor for advanced materials, such as organic semiconductors and sensors. Its electronic properties make it a promising candidate for use in optoelectronic devices.

In terms of toxicity and environmental impact, studies have shown that 3-pyridinecarboxylic acid, 6-(2-bromo-4-fluorophenoxy) exhibits moderate toxicity to aquatic organisms under standard test conditions. However, further research is needed to fully understand its long-term effects on ecosystems.

The market demand for compounds like 3-pyridinecarboxylic acid, 6-(2-bromo-4-fluorophenoxy) continues to grow due to their versatility in organic synthesis. Suppliers specializing in fine chemicals have reported increased orders from both academic institutions and pharmaceutical companies seeking these intermediates for R&D purposes.